Cas no 2172523-89-4 (3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid)

• Product Name: 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• CAS No: 2172523-89-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6077555
• PubChem ID: 165502010
• Update Time: 2025-07-17

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid
• EN300-1481439
• 2172523-89-4
• 3-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-30(16-18(2)27(32)33)26(31)19-9-8-10-20(15-19)29-28(34)35-17-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h4-7,11-14,18-20,25H,3,8-10,15-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： ROQGKRDXUFTOPR-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid

Research Briefing on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS: 2172523-89-4)

In recent years, the compound 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS: 2172523-89-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexylformamido moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for more complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound's structural integrity. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing insights into its potential mechanisms of action.

One of the key findings from recent research is the compound's role as an intermediate in the synthesis of peptide-based drugs targeting G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability to modulate their activity with high specificity is a critical goal in drug development. The structural flexibility of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid allows for the design of peptides with enhanced binding affinity and selectivity, making it a valuable tool in this endeavor.

Furthermore, the compound's stability under various physiological conditions has been investigated, with promising results indicating its suitability for in vivo applications. Studies have demonstrated that the Fmoc group can be selectively removed under mild conditions, enabling the compound to be incorporated into larger peptide chains without significant degradation. This property is particularly advantageous for the development of prodrugs and other therapeutic agents that require controlled release mechanisms.

In conclusion, 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylpropanoic acid (CAS: 2172523-89-4) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated utility in peptide synthesis and drug design, underscore its potential to contribute to the development of next-generation therapeutics. Future studies should focus on expanding its applications, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.